5-{[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]methylene}-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[[2,5-dimethyl-1-(3-nitrophenyl)pyrrol-3-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C16H14N4O4/c1-9-6-11(7-14-15(21)18-16(22)17-14)10(2)19(9)12-4-3-5-13(8-12)20(23)24/h3-8H,1-2H3,(H2,17,18,21,22)/b14-7-
• InChI Key: CCMBZGMMXFEAIB-AUWJEWJLSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)[N+](=O)[O-])C)C=C3C(=O)NC(=O)N3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)[N+](=O)[O-])C)/C=C\3/C(=O)NC(=O)N3
• Molecular Formula: C16H14N4O4
• Molecular Weight: 326.31 g/mol

Description

The compound “5-{[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]methylene}-2,4-imidazolidinedione” is a complex organic molecule. It has a molecular formula of C17H14N4O5. Unfortunately, there is limited information available about this specific compound in the literature.

Scientific Research Applications

Redox-Denitration Reaction

A notable study explored a redox-denitration reaction where aromatic nitro compounds undergo transformations under specific conditions. This process highlights the chemical versatility and reactivity of compounds similar to 5-{[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]methylene}-2,4-imidazolidinedione, showcasing their potential in synthetic organic chemistry for generating novel compounds through redox reactions (Rees & Tsoi, 2000).

Synthesis and Characterization

Another study focused on the synthesis and characterization of imidazolidin-2-ones, demonstrating the chemical synthesis pathways that can be applied to compounds with structural similarities to 5-{[2,5-dimethyl-1-(3-nitrophenyl)-1H-pyrrol-3-yl]methylene}-2,4-imidazolidinedione. These synthetic approaches provide insights into the manipulation of molecular frameworks for desired functionalities and properties (Angelova et al., 2003).

Photocatalytic Applications

Research into photocatalytic applications of nitrophenyl-based compounds has unveiled their potential in facilitating autorecycling oxidation of amines. This capability signifies the compound's utility in green chemistry, offering a sustainable route for chemical transformations (Nitta et al., 2005).